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Compound of Interest

Compound Name: H-Glu(OMe)-OH

Cat. No.: B1346887

For Immediate Release

This technical guide provides a comprehensive overview of the molecular weight of L-Glutamic
acid y-methyl ester, scientifically designated as H-Glu(OMe)-OH. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis, offering a detailed breakdown of its molecular composition and the methodology for
its molecular weight determination.

Chemical Identity and Molecular Formula

H-Glu(OMe)-OH, a derivative of the non-essential amino acid L-glutamic acid, plays a role in
various biochemical processes. Its unique structure, featuring a methyl ester at the gamma-
carboxyl group, is crucial to its function. The established molecular formula for H-Glu(OMe)-OH
Is CeH11NOa.[1][2][3]

Determination of Molecular Weight

The molecular weight of a compound is a fundamental physical property, calculated by
summing the atomic weights of its constituent atoms. The calculation for H-Glu(OMe)-OH is
based on its molecular formula and the standard atomic weights of carbon, hydrogen, nitrogen,
and oxygen as recommended by the International Union of Pure and Applied Chemistry
(IUPAC).

Experimental Protocol: Calculation of Molecular Weight
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The molecular weight of H-Glu(OMe)-OH was calculated using the following protocol:

« ldentify the molecular formula: The molecular formula was confirmed as CeH1:NOa4 through
spectroscopic analysis and literature review.[1][2][3]

e Determine the count of each element:

[¢]

Carbon (C): 6 atoms

[e]

Hydrogen (H): 11 atoms

o

Nitrogen (N): 1 atom

o

Oxygen (O): 4 atoms

o Obtain the standard atomic weights of each element:

[¢]

Carbon (C): 12.011 amu[4]

o

Hydrogen (H): 1.008 amu[3][5]

o

Nitrogen (N): 14.007 amu[6]

[¢]

Oxygen (O): 15.999 amul2]
o Calculate the total weight for each element:
o Carbon: 6 atoms * 12.011 amu/atom = 72.066 amu
o Hydrogen: 11 atoms * 1.008 amu/atom = 11.088 amu
o Nitrogen: 1 atom * 14.007 amu/atom = 14.007 amu
o Oxygen: 4 atoms * 15.999 amu/atom = 63.996 amu
e Sum the weights to determine the molecular weight:

o Molecular Weight = 72.066 + 11.088 + 14.007 + 63.996 = 161.157 amu
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The calculated molecular weight is often expressed in grams per mole ( g/mol ) for practical
laboratory applications. Therefore, the molar mass of H-Glu(OMe)-OH is 161.157 g/mol . This
value is consistent with the experimentally determined and published molecular weight of
approximately 161.16 g/mol .[1][3][7]

Data Presentation: Atomic Composition and
Molecular Weight

The following table summarizes the quantitative data used in the determination of the
molecular weight of H-Glu(OMe)-OH.

Standard Atomic Total Atomic
Element (Symbol) Number of Atoms . .

Weight (amu) Weight (amu)
Carbon (C) 6 12.011[4] 72.066
Hydrogen (H) 11 1.008[3][5] 11.088
Nitrogen (N) 1 14.007[6] 14.007
Oxygen (O) 4 15.999[2] 63.996
Total 22 161.157

Visualization of Molecular Structure

To provide a clear representation of the molecular architecture of H-Glu(OMe)-OH, the
following diagram has been generated using the DOT language.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1346887?utm_src=pdf-body
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://en.wikipedia.org/wiki/Hydrogen
https://www.ciaaw.org/atomic-weights.htm
https://www.benchchem.com/product/b1346887?utm_src=pdf-body
https://byjus.com/chemistry/carbon/
https://en.wikipedia.org/wiki/Hydrogen
https://www.quora.com/What-is-the-atomic-weight-of-hydrogen
https://en.wikipedia.org/wiki/Nitrogen
https://en.wikipedia.org/wiki/Oxygen
https://www.benchchem.com/product/b1346887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Functional Groups

Methyl Ester Group

Amine Group

C5 (C=0)

Click to download full resolution via product page

Molecular structure of H-Glu(OMe)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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